Cas no 157327-45-2 (2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride)

• Product Name: 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride
• CAS No: 157327-45-2
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD09999162
• CID: 107742
• PubChem ID: 45789686
• Update Time: 2025-07-20

2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-2-methyl-2H-pyrazolo[4,3-c]pyridine dihydrochloride
• 2H-Pyrazolo[4,3-c]pyridine,4,5,6,7-tetrahydro-2-methyl-, hydrochloride (1:2)
• 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine,dihydrochloride
• 4,5,6,7-Tetrahydro-2-methyl-2H-pyrazolo-[4,3-c]pyridine dihydrochloride
• 4,5,6,7-Tetrahydro-2-Methyl-2h-pyrazolo[4,3-c]pyridine 2HCl
• 2-METHYL-4,5,6,7-TETRAHYDRO-2H-PYRAZOLO[4,3-C]PYRIDINE 2HCL
• 4,5,6,7-Tetrahydro-2-methyl-2h-pyrazolo[4,3-c]pyridineDiHCl
• 2-Methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine dihydrochloride
• 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine dihydrochloride
• 4,5,6,7-Tetrahydro-2-methyl-2H-pyrazolo[4,3-c]pyridine di hydrochloride
• AB55832
• VP13500
• AB0022530
• ST2417883
• AX8092397
• W3413
• 2-methyl-
• 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride
• EN300-6482499
• 4,5,6,7-Tetrahydro-2-methyl-2H-pyrazolo[4,3-c]pyridinedihydrochloride
• A883510
• MFCD09999162
• 157327-45-2
• DS-0355
• 2H-Pyrazolo[4,3-c]pyridine,4,5,6,7-tetrahydro-2-methyl-,hydrochloride(1:2)
• FT-0645862
• DTXSID30671944
• AKOS015844966
• SY067302
• 2H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-2-methyl-, hydrochloride (1:2)
• Z1741974300
• 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine--hydrogen chloride (1/2)
• DB-377611

• MDL： MFCD09999162
• Inchi： 1S/C7H11N3.2ClH/c1-10-5-6-4-8-3-2-7(6)9-10;;/h5,8H,2-4H2,1H3;2*1H
• InChI Key： ABBAYPXCQSWDQG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2=CN(C)N=C2CC1

Computed Properties

• Exact Mass: 209.04900
• Monoisotopic Mass: 209.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8

Experimental Properties

• PSA: 29.85000
• LogP: 1.99860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride

Comprehensive Overview of 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride (CAS No. 157327-45-2)

2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride (CAS No. 157327-45-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrazolopyridine derivatives, which are known for their versatility in medicinal chemistry. The presence of a tetrahydropyridine ring fused with a pyrazole moiety makes it a promising scaffold for drug development.

In recent years, the demand for heterocyclic compounds like 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride has surged, driven by their role in targeting central nervous system (CNS) disorders and neurodegenerative diseases. Researchers are particularly interested in its potential as a ligand for G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This aligns with the growing focus on precision medicine and personalized therapeutics, where such compounds can be tailored to individual patient needs.

The synthesis of 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride involves multi-step organic reactions, often starting from readily available precursors like pyrazole-3-carboxylic acid. Its dihydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. This property is crucial for researchers exploring its pharmacokinetics and bioavailability, which are hot topics in drug discovery forums and academic discussions.

From an industrial perspective, CAS No. 157327-45-2 is often referenced in patents related to neuroprotective agents and anti-inflammatory drugs. Its molecular structure allows for modifications that can improve blood-brain barrier (BBB) penetration, a key challenge in treating CNS diseases. This has led to increased searches for terms like "pyrazolopyridine derivatives in neurology" and "GPCR-targeting small molecules," reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential role in cancer therapeutics. Preliminary studies suggest that 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride may interact with kinase enzymes, which are often dysregulated in malignancies. This has sparked discussions on platforms like PubMed and ResearchGate, with queries such as "pyrazolopyridines as kinase inhibitors" gaining traction. The compound's structure-activity relationship (SAR) is also a focal point for chemists aiming to optimize its efficacy.

In summary, 2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine;dihydrochloride (CAS No. 157327-45-2) represents a versatile and highly studied compound in modern chemistry and pharmacology. Its applications span neurology, oncology, and drug design, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.